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Compound of Interest |

Compound Name: 3-Chloro-5-hydroxybenzaldehyde
CAS No.: 1829-33-0
Cat. No.: B112157

Get Quote

An In-depth Technical Guide to 3-Chloro-5-hydroxybenzaldehyde

Abstract: This technical guide provides a comprehensive overview of 3-Chloro-5-
hydroxybenzaldehyde (CAS No: 1829-33-0), a pivotal substituted aromatic aldehyde. This
document delves into its core chemical and physical properties, details a robust laboratory-
scale synthesis protocol, explores its characteristic reactivity, and outlines its spectroscopic
signature for unambiguous identification. Furthermore, it highlights its significance as a
versatile building block in the realms of medicinal chemistry and drug development. This guide
is intended for researchers, synthetic chemists, and drug development professionals who
require a detailed, practical understanding of this compound.

Core Compound Ildentification and Structure

3-Chloro-5-hydroxybenzaldehyde is a disubstituted aromatic aldehyde. The benzene ring is
functionalized with three key groups: an aldehyde (-CHO), a hydroxyl (-OH), and a chlorine (-
Cl) atom. The substituents are arranged in a 1,3,5- (or meta-) substitution pattern. This specific
arrangement of electron-withdrawing (aldehyde, chlorine) and electron-donating (hydroxyl)
groups dictates the molecule's unigue reactivity and chemical behavior.
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The structural formula and key identifiers are summarized below.
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Caption: Workflow for the synthesis of 3-Chloro-5-hydroxybenzaldehyde.
Experimental Protocol: Demethylation of 3-Chloro-5-

methoxybenzaldehyde
[1]

Step 1: Reaction Setup

o Dissolve 3-chloro-5-methoxybenzaldehyde (1.0 eq, e.g., 22.8 g, 134 mmol) in anhydrous
dichloromethane (DCM, approx. 250 mL) in a round-bottom flask equipped with a
magnetic stirrer and a nitrogen inlet. [1] * Cool the solution to 0°C using an ice-water bath.

[1]

Step 2: Reagent Addition

o Slowly add boron tribromide (1.25 eq, e.g., 15.8 mL, 167 mmol) dropwise to the stirred
solution over a period of 15 minutes. [1]Causality Note: Slow, cooled addition is critical to
control the exothermic reaction and prevent side-product formation.

Step 3: Reaction

o After the addition is complete, continue to stir the reaction mixture at 0°C for an additional
2 hours to ensure the demethylation goes to completion. [1]

Step 4: Quenching and Workup

o Carefully quench the reaction by slowly adding water (50 mL). [1]Safety Note: The
guenching of BBrs is highly exothermic and releases HBr gas. This must be done slowly
and in a well-ventilated fume hood.
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o Transfer the mixture to a separatory funnel and extract the product into diethyl ether (2 x
100 mL). [1] * Combine the organic layers, dry over anhydrous sodium sulfate, filter, and
concentrate under reduced pressure to yield the crude product. [1]

o Step 5: Purification and Validation

o Purify the crude residue by silica gel column chromatography using a hexane:ethyl acetate
(e.g., 4:1) eluent system. [1] * Combine the fractions containing the desired product and
evaporate the solvent to yield pure 3-chloro-5-hydroxybenzaldehyde. [1] * Confirm the
product identity using *H NMR spectroscopy. The expected signals in CDCIs are: 4 9.85 (s,
1H, -CHO), 7.35 (s, 1H, Ar-H), 7.20 (s, 1H, Ar-H), 7.10 (s, 1H, Ar-H). [1]

Chemical Reactivity and Applications

The reactivity of 3-Chloro-5-hydroxybenzaldehyde is governed by its three functional groups.
This trifunctional nature makes it a highly valuable and versatile building block in organic
synthesis.

o Aldehyde Group: The aldehyde is the primary site for nucleophilic addition and condensation
reactions. It can be readily oxidized to a carboxylic acid or reduced to a primary alcohol. It is
also a key handle for forming Schiff bases (imines) or for use in reactions like the Wittig or
Henry reactions to build molecular complexity.

e Hydroxyl Group: The phenolic hydroxyl group is acidic and can be deprotonated to form a
phenoxide, which is a potent nucleophile for O-alkylation or O-acylation reactions. It also
strongly activates the aromatic ring towards electrophilic substitution, directing incoming
electrophiles to the ortho and para positions (positions 2, 4, and 6).

e Aromatic Ring & Chlorine: The combined electronic effects of the substituents influence the
reactivity of the benzene ring. The hydroxyl group is strongly activating, while the chlorine
and aldehyde groups are deactivating. This electronic profile can be exploited for selective
electrophilic or nucleophilic aromatic substitution reactions under specific conditions.

Applications in Drug Discovery and Medicinal Chemistry

Substituted benzaldehydes are foundational scaffolds in medicinal chemistry. The presence of
chlorine is particularly significant, as halogenation is a common strategy to modulate a drug
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candidate's metabolic stability, lipophilicity, and binding affinity. [2]3-Chloro-5-
hydroxybenzaldehyde serves as an intermediate in the synthesis of more complex bioactive
molecules. [3]lts utility has been demonstrated in the creation of compounds with potential
therapeutic applications, including building blocks for novel enzyme inhibitors and receptor
modulators. [3]

Spectroscopic Characterization

Unambiguous characterization is essential for confirming the identity and purity of the
synthesized compound.
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Spectroscopy Type Expected Characteristics

In CDCls, characteristic peaks are expected for
the aldehydic proton (~d 9.8 ppm), the phenolic
proton (variable, broad), and the three aromatic
1H NMR protons in the region of & 7.0-7.5 ppm. [1]The
aldehydic proton's significant downfield shift is

due to the deshielding effect of the carbonyl

group.

Expect signals for the aldehydic carbon (~190
ppm), the carbon bearing the hydroxyl group

13C NMR (~155-160 ppm), the carbon bearing the
chlorine atom (~135 ppm), and other aromatic
carbons (~115-130 ppm).

Key vibrational bands include a broad O-H
stretch (~3200-3400 cm~1), a strong C=0

Infrared (IR) stretch for the aldehyde (~1680-1700 cm~1), and
C=C stretching bands for the aromatic ring
(~1450-1600 cm™1).

The mass spectrum will show a molecular ion
peak (M*) and a characteristic M+2 peak with
approximately one-third the intensity of the M+
Mass Spectrometry (MS) peak, which is indicative of the presence of a
single chlorine atom (due to the natural
abundance of the 3>Cl and 3’Cl isotopes).
Predicted m/z for [M+H]* is 157.00508.

Safety and Handling

3-Chloro-5-hydroxybenzaldehyde is classified as a hazardous substance and must be
handled with appropriate precautions in a laboratory setting. [4][5]

e Hazard Statements:

o H302: Harmful if swallowed. [4][5] * H315: Causes skin irritation. [4][5] * H319: Causes
serious eye irritation. [4][5] * H335: May cause respiratory irritation. [4][5]* GHS Pictogram:
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GHSO07 (Exclamation Mark). [4]* Precautionary Measures:

o Handle only in a well-ventilated area, preferably a chemical fume hood. [6] * Wear
appropriate personal protective equipment (PPE), including safety goggles, chemical-
resistant gloves, and a lab coat. [7] * Avoid breathing dust. [6] * Wash hands thoroughly
after handling. [7] * Store in a tightly sealed container in a cool, dry place under nitrogen.

[4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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